Cas no 2228805-88-5 (tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate
• CAS No: 2228805-88-5
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 5922274
• PubChem ID: 165658847
• Update Time: 2025-10-31

tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate
• 2228805-88-5
• EN300-1899036
• tert-butyl N-[4-(3-amino-1-hydroxypropyl)-3-chlorophenyl]carbamate

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-9-4-5-10(11(15)8-9)12(18)6-7-16/h4-5,8,12,18H,6-7,16H2,1-3H3,(H,17,19)
• InChI Key： FYKIARAYYXGNIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate

Professional Introduction to Compound with CAS No. 2228805-88-5 and Product Name: Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate

The compound with CAS No. 2228805-88-5 and the product name Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a chlorophenyl ring, and an amino-hydroxypropyl side chain, which collectively contribute to its distinctive chemical behavior and biological activity.

In the realm of pharmaceutical research, the synthesis and characterization of carbamate derivatives have long been a focus due to their versatility as pharmacophores. The presence of the N-4-(3-amino-1-hydroxypropyl) moiety in this compound suggests a potential role in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. The chlorophenyl component, on the other hand, is known for its ability to enhance lipophilicity and improve oral bioavailability, making it a valuable feature in drug design. These attributes make Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate a promising candidate for further investigation in therapeutic applications.

Recent studies have highlighted the importance of carbamate-based compounds in addressing various therapeutic challenges. For instance, carbamates have been explored as inhibitors of proteases, kinases, and other enzymes involved in disease pathogenesis. The structural features of this compound, particularly the combination of the tert-butyl group and the amino-hydroxypropyl side chain, may facilitate selective binding to target proteins, thereby minimizing off-target effects. This specificity is crucial for developing drugs with high efficacy and low toxicity.

The chlorophenyl ring in the molecule also contributes to its pharmacological profile by influencing its solubility and permeability across biological membranes. This property is particularly relevant in drug development, where optimizing these parameters can significantly enhance drug delivery and therapeutic outcomes. Furthermore, the presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing for the design of analogs with tailored biological activities.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. By leveraging these tools, scientists can refine the structure of Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate to improve its pharmacokinetic properties and target specificity. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.

In clinical settings, the potential applications of this compound are diverse. Its structural motifs suggest utility in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For example, inhibitors targeting proteases like caspase-3 have shown promise in cancer therapy by modulating apoptosis. Similarly, compounds that interact with kinases or other signaling molecules could provide novel treatments for inflammatory disorders. The hydroxyl group in the amino-hydroxypropyl side chain may also enable interactions with hydrophilic regions of target proteins, further expanding its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate bond between the tert-butanol derivative and 4-chloroaniline, followed by functionalization of the amino group with 1,3-propanediol. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce additional functional groups or modify existing ones. These synthetic strategies are critical for producing derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Quality control and analytical characterization are essential aspects of working with such compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and assess purity. Additionally, computational methods can predict physicochemical properties like solubility, pKa values, and metabolic stability, providing valuable insights into drug-like characteristics.

The growing interest in carbamate derivatives is reflected in recent publications that explore their applications in various therapeutic areas. For instance, studies have demonstrated the efficacy of carbamate-based inhibitors in preclinical models of cancer by targeting specific kinases or proteases involved in tumor growth. Similarly, research on carbamates as anti-inflammatory agents has shown promising results in reducing cytokine production and inhibiting inflammatory pathways. These findings underscore the importance of continued investigation into compounds like Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate.

Future directions in research may involve exploring derivatives of this compound that exhibit improved pharmacological properties or reduced toxicity. Strategies such as structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) could be employed to identify modifications that enhance binding affinity or selectivity. Additionally, investigating the compound's interactions with cellular components using techniques like X-ray crystallography or cryo-electron microscopy may provide deeper insights into its mechanism of action.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate exemplifies this collaborative approach by integrating synthetic chemistry with biological evaluation to identify promising candidates for further development. As our understanding of disease mechanisms advances, so too does our capacity to design molecules that precisely target pathological processes.

In conclusion,Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a tert-butyl group, a chlorophenyl ring, and an amino-hydroxypropyl side chain endows this compound with diverse biological activities that make it a valuable tool for drug discovery. With ongoing research aimed at optimizing its pharmacological properties,Tert-butyl N-4-(3-amino-1-hydroxypropyl)-3-chlorophenylcarbamate holds promise for addressing various human diseases through innovative therapeutic strategies.